(2xi)-D-gluco-heptonic acid
Overview
Description
2,3,4,5,6,7-Hexahydroxyheptanoic acid is a L-alpha-D-Hepp-(1->7)-L-alpha-D-Hepp-(1->3)-L-alpha-D-Hepp-(1->5)-alpha-Kdo.
Scientific Research Applications
Spectroscopic and Thermal Properties
- Spectroscopic Characterization: The sugar α-amino acid, 2-amino-2-deoxy-D-glycero-D-talo-heptonic acid, a compound related to (2xi)-D-gluco-heptonic acid, has been characterized using spectral and thermal methods. This involves studying the acid-base characteristics of the amino acids in aqueous solutions (Díaz-Díez et al., 1994).
Metal Complex Formation
- Complexes with Divalent Metal Ions: Studies on 2-amino-2-deoxy-D-glycero-Lgluco heptonic acid, closely related to this compound, have revealed its ability to form complexes with various metal ions like cobalt, nickel, copper, zinc, and cadmium. These complexes and their formation constants have been analyzed using computer-aided methods in aqueous solutions (Díez et al., 1995).
Synthesis and Chemical Behavior
- Synthesis of Polyhydroxy Amino Acids: The synthesis of 2-Amino-2,3-dideoxy-D-manno-heptonic acid from D-glycero-D-gulo-heptono-1,4-lactone highlights the potential for creating polyhydroxy amino acids with applications in various fields. This synthesis process emphasizes the conversion of lactones into amino acids, which could be relevant for this compound as well (Gómez et al., 2006).
Biological Impact
- Cellular Inactivation Induced by a Radiopharmaceutical Kit: An investigation into the biological effect of a nuclear medicine kit, including glucoheptonic acid, highlights its interaction with other components like stannous chloride. This study demonstrates the importance of glucoheptonic acid in moderating the biological effects of other compounds (Assis et al., 1998).
Mechanism of Action
Target of Action
It’s worth noting that many similar compounds often target enzymes involved in metabolic pathways .
Mode of Action
Based on the general principles of biochemistry, we can infer that the compound likely interacts with its targets through specific binding sites, leading to changes in the targets’ function .
Biochemical Pathways
Many similar compounds are known to affect various metabolic pathways, including carbohydrate metabolism and amino acid metabolism .
Pharmacokinetics
Similar compounds are often absorbed through the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted via the kidneys .
Result of Action
Similar compounds often result in changes in cellular metabolism, enzyme activity, and signal transduction .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can often influence the action of similar compounds .
Properties
IUPAC Name |
2,3,4,5,6,7-hexahydroxyheptanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O8/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15/h2-6,8-13H,1H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWMLJOLKUYYJFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(C(C(=O)O)O)O)O)O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90859145 |
Source
|
| Record name | Heptonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90859145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
488-36-8, 23351-51-1 |
Source
|
| Record name | D-glycero-D-ido-Heptonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000488368 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | D-gluco-Heptonic acid, (2.xi.)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | D-glycero-D-ido-Heptonic acid | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | D-glycero-D-ido-heptonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.977 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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